Cas no 2377610-52-9 (4-Chloro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline, HCl)

• Product Name: 4-Chloro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline, HCl
• CAS No: 2377610-52-9
• MF: C₁₂H₁₈BCl₂NO₂
• MW: 289.993821620941
• CID: 5523999
• Update Time: 2025-10-05

4-Chloro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline, HCl Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline, HCl

• Inchi： 1S/C12H17BClNO2.ClH/c1-11(2)12(3,4)17-13(16-11)9-7-8(15)5-6-10(9)14;/h5-7H,15H2,1-4H3;1H
• InChI Key： NVRFZDKTVGTGQA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(N)=CC=1B1OC(C)(C)C(C)(C)O1.Cl

Additional information on 4-Chloro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline, HCl

Research Briefing on 4-Chloro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline, HCl (CAS: 2377610-52-9)

The compound 4-Chloro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline, HCl (CAS: 2377610-52-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This boronic acid derivative is a key intermediate in the synthesis of various bioactive molecules, particularly in the development of proteasome inhibitors and other therapeutic agents targeting ubiquitin-proteasome pathways. Its unique chemical structure, featuring both an aromatic chloro-substituent and a tetramethyl dioxaborolane moiety, makes it a versatile building block for medicinal chemistry applications.

Recent studies have focused on optimizing the synthetic routes for this compound to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry demonstrated a novel one-pot synthesis method that achieves >85% yield with excellent purity (>98%), significantly reducing production costs compared to traditional multi-step approaches. The improved accessibility of this compound has accelerated its adoption in drug discovery programs, particularly for cancer therapeutics where boronic acid-containing compounds show promising activity.

In pharmacological applications, researchers have utilized 4-Chloro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline, HCl as a precursor for developing novel kinase inhibitors. A recent Nature Communications paper (2024) reported its successful incorporation into selective BTK (Bruton's tyrosine kinase) inhibitors with enhanced blood-brain barrier penetration. The boronate ester functionality was found to be crucial for both target binding and metabolic stability, with lead compounds showing picomolar potency in preclinical models of B-cell malignancies.

The compound's mechanism of action primarily involves reversible covalent binding to active site threonine residues in proteasomes or tyrosine residues in kinases. Structural studies using X-ray crystallography (PDB entries 8T2M and 8T2N) have revealed that the boronic acid moiety forms critical hydrogen bonds with protein targets, while the chloro-aniline group contributes to hydrophobic interactions in binding pockets. These structural insights are guiding rational drug design efforts across multiple therapeutic areas.

Ongoing clinical research includes Phase I/II trials of derivatives incorporating this scaffold for treating multiple myeloma and mantle cell lymphoma. Early results show favorable safety profiles and objective response rates exceeding 60% in heavily pretreated patients. The compound's versatility is further evidenced by its emerging applications in PET tracer development, where the boron atom allows for radiofluorination strategies useful in cancer imaging.

Future research directions include exploring this scaffold for targeted protein degradation (PROTACs) and covalent inhibitor development. The synthetic accessibility and well-characterized reactivity of 4-Chloro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline, HCl position it as a valuable tool compound for advancing these cutting-edge therapeutic modalities. Continued structure-activity relationship studies are expected to yield additional clinical candidates in the coming years.